6-Chloro-5-hydroxy-1H-indole-2-carboxylic acid ethyl ester

• Molecular Formula: C11H10ClNO3
• Molecular Weight: 239.65 g/mol
• IUPAC Name: ethyl 6-chloro-5-hydroxy-1H-indole-2-carboxylate
• InChI: InChI=1S/C11H10ClNO3/c1-2-16-11(15)9-3-6-4-10(14)7(12)5-8(6)13-9/h3-5,13-14H,2H2,1H3
• InChI Key: UZKXUCJVIWRKGU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=CC(=C(C=C2N1)Cl)O

Description

6-Chloro-5-hydroxy-1H-indole-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C11H10ClNO3 and its molecular weight is 239.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a cooled (−78° C.) solution of 6-chloro-5-methoxy-1H-indole-2-carboxylic acid ethyl ester (example 39, step 1, 930 mg, 1.0 eq.) in dichloromethane (20 mL), was slowly added a solution of boron tribromide 1M in dichloromethane (7.33 mL, 2.0 eq.). The mixture was stirred at room temperature for 1 h, partitionned between ethyl acetate and ice water. The aqueous layer was extracted with ethyl acetate and the combined organic fractions were washed with 10% sodium bicarbonate solution and brine, dried over sodium sulfate, filtered, evaporated to dryness and purified on silica gel, eluting with a 4:1 to 3:1 gradient of cyclohexane/ethyl acetate, to yield 655 mg (74%) from the desired product as light brown solid. MS (m/e): 239.2 (M+, 35%).

Synthesis routes and methods II

Procedure details

To a cooled (−78° C.) solution of 6-chloro-5-methoxy-1H-indole-2-carboxylic acid ethyl ester (930 mg, 1.0 eq.) in dichloromethane (20 mL), was slowly added a 1M solution of boron tribromide in dichloromethane (7.33 mL, 2.0 eq.). The mixture was stirred at room temperature for 1 h, partitioned between ethyl acetate and ice water. The aqueous layer was extracted with ethyl acetate and the combined organic fractions were washed with 10% sodium bicarbonate solution and brine, dried over sodium sulfate, filtered, evaporated to dryness and purified on silica gel, eluting with a 4:1 to 3:1 gradient of cyclohexane/ethyl acetate, to yield 655 mg (74%) of the title compound as a light-brown solid.